![molecular formula C7H3BrFNO B3031101 5-Bromo-6-fluoro-1,3-benzoxazole CAS No. 1440535-10-3](/img/structure/B3031101.png)
5-Bromo-6-fluoro-1,3-benzoxazole
Overview
Description
Synthesis Analysis
The synthesis of benzoxazole derivatives has been a subject of interest due to their broad spectrum of biological activities. In the context of 5-Bromo-6-fluoro-1,3-benzoxazole, although not directly synthesized in the provided papers, related compounds have been synthesized through various methods. For instance, the synthesis of 5-[(4-Bromophenyl)acetamido]-2-(4-tert-butylphenyl) benzoxazole involved experimental and theoretical investigations, including the use of Gaussian09 software for molecular structure optimization and vibrational frequency analysis . Similarly, 5-fluoroalkylated 1H-1,2,3-triazoles were prepared using a regiospecific 1,3-dipolar cycloaddition reaction, which is a method that could potentially be adapted for the synthesis of this compound . Additionally, the synthesis of 5-fluoro- and 5-bromoalkylisoxazoles via nitrosation of gem-dihalocyclopropanes provides another potential synthetic route for halogenated heterocycles .
Molecular Structure Analysis
The molecular structure of benzoxazole derivatives is crucial for their biological activity. The paper on 5-[(4-Bromophenyl)acetamido]-2-(4-tert-butylphenyl) benzoxazole reports the use of Hartree–Fock (HF) and density functional theory (DFT) to compare the molecular structure obtained from X-ray single-crystal analysis . The stability of the molecule was analyzed using NBO analysis, and the molecular electrostatic potential (MEP) was performed by the SDD method . These techniques could be applied to this compound to understand its molecular structure and electronic properties.
Chemical Reactions Analysis
The chemical reactivity of benzoxazole derivatives can be inferred from the reported studies. The synthesis of 5-fluoroalkylated 1H-1,2,3-triazoles and their subsequent reactions to form novel gem-difluorinated compounds suggest that the bromo and fluoro substituents on the benzoxazole ring can participate in further chemical transformations . The nitrosation of alkylated gem-dihalocyclopropanes to form isoxazoles indicates that halogenated compounds can undergo selective reactions based on the halogen present .
Physical and Chemical Properties Analysis
The physical and chemical properties of benzoxazole derivatives are influenced by their molecular structure. The first hyperpolarizability of the studied benzoxazole compound suggests its suitability for nonlinear optical (NLO) studies, indicating that this compound may also possess interesting NLO properties . The thermodynamic properties of the compound were obtained, which could be relevant for understanding the stability and reactivity of this compound under different conditions . The antifungal properties of 3-bromo-4,5,6,7-tetrahydro-1,2-benzisoxazole derivatives highlight the potential biological applications of halogenated benzoxazoles .
Scientific Research Applications
Synthesis and Biological Evaluation
- Anti-Inflammatory and Cytotoxic Properties : Halogenatedphenyl benzoxazole derivatives have shown significant anti-inflammatory and cytotoxic activities. 2‐(3‐Chlorophenyl)benzoxaole‐5‐carboxylic acid, for instance, exhibited anti-inflammatory activity comparable to ibuprofen, and 2‐(4‐Chlorophenyl)benzoxaole‐5‐carboxylic acid showed excellent cytotoxic activity against human prostate carcinoma epithelial cell lines (Thakral et al., 2022).
Application in Fluorescent Probes
- Sensing pH and Metal Cations : Certain benzoxazole derivatives have been developed as fluorescent probes for sensing magnesium and zinc cations. They demonstrate high sensitivity to pH changes, especially in the range of pH 7-8, with large fluorescence enhancement under basic conditions (Tanaka et al., 2001).
Study of Lipophilicity
- Lipophilicity of Benzoxazole Derivatives : Research on the lipophilicity of various 1,3-benzoxazol-2(3 H)-ones substituted in the benzene ring has been conducted, providing insights into the hydrophobic characteristics of these compounds (Skibiński et al., 2011).
Synthesis and Fluorescence Study
- Blue Light Emitting Benzoxazoles : Synthesis of 3-(1, 3-benzothiazol/benzoxazol-2-yl)-2H-chromen2-one derivatives has been described, which emit blue light in the 450 to 495 nm region. These compounds have moderate quantum yield, making them useful in specific fluorescence applications (Mahadevan et al., 2014).
Antimicrobial Properties
- Antibacterial and Antifungal Activity : Cyclic amine containing benzoxazoles and benzoxazolone-2(3H)-ones derivatives have been synthesized and evaluated for their antibacterial and antifungal activities. Some compounds have shown moderate to good activity against specific bacterial and fungal strains (Murty et al., 2011).
DNA Topoisomerase Inhibitors
- Inhibitory Activity on DNA Topoisomerases : Novel fused heterocyclic compounds of benzoxazole derivatives have been found to inhibit eukaryotic DNA topoisomerase I and II, indicating potential applications in cancer therapy (Oksuzoglu et al., 2008).
Vibrational Spectroscopic Studies
- Vibrational Spectroscopy of Benzoxazole Compounds : Studies involving the FT-IR spectroscopy of benzoxazole compounds have been conducted to understand their molecular structure and properties (Mary et al., 2008).
Quantum Mechanical Studies
- Light Harvesting Properties : Quantum mechanical studies have been conducted on aromatic halogen-substituted sulfonamidobenzoxazole compounds to evaluate their potential as light harvesting materials (Mary et al., 2019).
Photophysical Properties
- Solvatochromic Probes : Benzoxazole derivatives have been studied for their use as solvatochromic probes in biophysical studies. These compounds offer insights into the polarity of the microenvironment (Guzow et al., 2013).
Liquid Crystal Applications
- High Birefringence and Dielectric Anisotropy : Benzoxazole-terminated mesogenic compounds with fluoro substituent have been shown to exhibit high birefringence and large dielectric anisotropy, making them suitable for use in liquid-crystal mixtures (Hu et al., 2020).
Mechanism of Action
Target of Action
Benzoxazole derivatives have been known to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis c virus, 5-ht3 antagonistic effect, melatonin receptor antagonism, amyloidogenesis inhibition, and rho-kinase inhibition .
Mode of Action
It’s worth noting that benzoxazole derivatives have been used in suzuki–miyaura (sm) coupling reactions, which involve the formation of carbon-carbon bonds through the interaction of palladium with organoboron reagents .
Biochemical Pathways
Given the wide range of pharmacological activities associated with benzoxazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .
Result of Action
Given the wide range of pharmacological activities associated with benzoxazole derivatives, it can be inferred that the compound could potentially have diverse molecular and cellular effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-Bromo-6-fluoro-1,3-benzoxazole. For instance, the Suzuki–Miyaura coupling reactions, in which benzoxazole derivatives are often used, are known for their mild and functional group tolerant reaction conditions . This suggests that the compound’s action could potentially be influenced by factors such as temperature, pH, and the presence of other chemical groups.
Safety and Hazards
The safety information for 5-Bromo-6-fluoro-1,3-benzoxazole includes the GHS07 pictogram and the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P271 (Use only outdoors or in a well-ventilated area), P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), and P280 (Wear protective gloves/protective clothing/eye protection/face protection) .
Biochemical Analysis
Biochemical Properties
5-Bromo-6-fluoro-1,3-benzoxazole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, benzoxazole derivatives, including this compound, have been shown to exhibit antimicrobial and anticancer activities . These interactions are often mediated through binding to specific active sites on enzymes or receptors, leading to inhibition or activation of their biological functions.
Cellular Effects
The effects of this compound on cellular processes are diverse. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that benzoxazole derivatives can inhibit the growth of various cancer cell lines, including human colorectal carcinoma (HCT116) cells . The compound’s impact on cell signaling pathways, such as those involved in apoptosis and cell proliferation, highlights its potential as a therapeutic agent.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For example, benzoxazole derivatives have been found to inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, thereby exhibiting antibacterial properties . Additionally, the compound can modulate gene expression by interacting with transcription factors or other regulatory proteins.
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are crucial for its effectiveness in biochemical studies. Over time, the compound may undergo degradation, which can affect its biological activity. Long-term studies have shown that benzoxazole derivatives can maintain their antimicrobial and anticancer activities over extended periods, although their efficacy may decrease due to degradation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as inhibiting tumor growth or reducing bacterial infections. At higher doses, it may cause toxic or adverse effects, including damage to healthy tissues or organs . Understanding the dosage-dependent effects is essential for optimizing its use in therapeutic applications.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its biotransformation and elimination from the body. The compound’s metabolism can influence its pharmacokinetics and pharmacodynamics, affecting its overall efficacy and safety . Studies have shown that benzoxazole derivatives can alter metabolic flux and metabolite levels, impacting cellular homeostasis.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can interact with transporters and binding proteins that facilitate its uptake and localization within specific cellular compartments . These interactions can influence its accumulation and distribution, affecting its therapeutic potential.
Subcellular Localization
The subcellular localization of this compound is essential for its activity and function. The compound may be directed to specific organelles or compartments within the cell through targeting signals or post-translational modifications . Its localization can impact its interactions with biomolecules and its overall biological effects.
properties
IUPAC Name |
5-bromo-6-fluoro-1,3-benzoxazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrFNO/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-3H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHRFZBHZGHMTOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1Br)F)OC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901306397 | |
Record name | Benzoxazole, 5-bromo-6-fluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901306397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1440535-10-3 | |
Record name | Benzoxazole, 5-bromo-6-fluoro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1440535-10-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoxazole, 5-bromo-6-fluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901306397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-6-fluoro-1,3-benzoxazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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